Cas no 2375267-82-4 (3-Amino-5-phenylpyrrolidin-2-one;hydrochloride)

3-Amino-5-phenylpyrrolidin-2-one hydrochloride is a pyrrolidinone derivative with a phenyl substituent at the 5-position and an amino group at the 3-position, rendered as its hydrochloride salt for enhanced stability and solubility. This compound serves as a valuable intermediate in pharmaceutical and organic synthesis, particularly in the development of bioactive molecules and heterocyclic compounds. Its structural features, including the rigid pyrrolidinone core and functionalized amine, make it a versatile building block for medicinal chemistry applications. The hydrochloride form ensures improved handling and compatibility with aqueous reaction conditions. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
3-Amino-5-phenylpyrrolidin-2-one;hydrochloride structure
2375267-82-4 structure
Product Name:3-Amino-5-phenylpyrrolidin-2-one;hydrochloride
CAS No:2375267-82-4
MF:C10H13ClN2O
MW:212.676021337509
CID:6135613
PubChem ID:145867237
Update Time:2025-05-19

3-Amino-5-phenylpyrrolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-phenylpyrrolidin-2-one;hydrochloride
    • 2375267-82-4
    • EN300-7427659
    • 3-amino-5-phenylpyrrolidin-2-one hydrochloride
    • Inchi: 1S/C10H12N2O.ClH/c11-8-6-9(12-10(8)13)7-4-2-1-3-5-7;/h1-5,8-9H,6,11H2,(H,12,13);1H
    • InChI Key: RMHYFAMJDBOVMG-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(CC(C2C=CC=CC=2)N1)N

Computed Properties

  • Exact Mass: 212.0716407g/mol
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

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3-Amino-5-phenylpyrrolidin-2-one;hydrochloride Related Literature

Additional information on 3-Amino-5-phenylpyrrolidin-2-one;hydrochloride

Comprehensive Overview of 3-Amino-5-phenylpyrrolidin-2-one hydrochloride (CAS No. 2375267-82-4): Properties, Applications, and Research Insights

3-Amino-5-phenylpyrrolidin-2-one hydrochloride (CAS No. 2375267-82-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This pyrrolidinone derivative features a unique structural framework, combining an amino group and a phenyl ring, which enhances its potential as a building block for drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies. Its hydrochloride salt form improves solubility, making it suitable for in vitro and in vivo applications.

The compound’s molecular structure (C10H12N2O·HCl) has sparked interest in medicinal chemistry due to its resemblance to bioactive heterocyclic scaffolds. Recent publications highlight its utility in designing small-molecule inhibitors for kinases and GPCRs, aligning with trends in precision medicine. A 2023 study noted its potential as a precursor for neuroprotective agents, addressing growing demand for neurodegenerative disease therapeutics. Users searching for "pyrrolidinone-based drug candidates" or "CAS 2375267-82-4 suppliers" often seek data on its purity (>98% HPLC) and synthtic protocols.

From a synthetic chemistry perspective, 3-Amino-5-phenylpyrrolidin-2-one hydrochloride is typically prepared via multistep organic synthesis, involving cyclization of phenyl-substituted precursors followed by amination. Optimized routes emphasize atom economy and green chemistry principles, reflecting industry shifts toward sustainable practices. Analytical characterization includes NMR, mass spectrometry, and X-ray crystallography to confirm stereochemistry—a critical factor for chiral drug development.

Beyond pharmaceuticals, this compound intersects with bioconjugation technologies. Its primary amine group enables covalent linkage to fluorescent probes or PEG linkers, useful in diagnostic imaging and targeted drug delivery systems. FAQs like "How to store 3-Amino-5-phenylpyrrolidin-2-one hydrochloride?" (answer: desiccated at -20°C) or "Is it compatible with peptide coupling reagents?" (yes, via carbodiimide chemistry) are common in research forums.

The safety profile of CAS 2375267-82-4 adheres to standard laboratory handling protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation. Its ADME properties (absorption, distribution, metabolism, excretion) are under investigation, with preliminary data suggesting moderate blood-brain barrier permeability—an asset for CNS-targeted therapies.

Market-wise, the compound caters to niche contract research organizations (CROs) and academic labs focusing on fragment-based drug design. Patent analyses reveal its inclusion in IP filings for allosteric modulators, particularly in oncological and psychiatric indications. SEO-optimized queries such as "buy 3-Amino-5-phenylpyrrolidin-2-one hydrochloride bulk" or "structure-activity relationship of pyrrolidinone analogs" reflect commercial and scholarly interest.

In conclusion, 3-Amino-5-phenylpyrrolidin-2-one hydrochloride exemplifies the convergence of structural novelty and therapeutic potential. Its versatility positions it as a valuable tool for high-throughput screening libraries and lead optimization campaigns. Ongoing research may unlock further applications in biocatalysis or materials science, solidifying its role in interdisciplinary innovation.

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